Cas no 904286-25-5 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-)
904286-25-5 structure
Product Name:Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-
CAS No:904286-25-5
MF:C10H12N2
MW:160.215682029724
CID:994794
Update Time:2024-03-05
Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-
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- Inchi: 1S/C10H12N2/c1-10(6-12)4-7-2-8(5-11)9(10)3-7/h7-9H,2-4H2,1H3
- InChI Key: PCCRDLDZXPJHRH-UHFFFAOYSA-N
- SMILES: C12CC(CC1C#N)CC2(C)C#N
Computed Properties
- Exact Mass: 160.1
- Monoisotopic Mass: 160.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
904286-25-5 (Bicyclo[2.2.1]heptane-2,6-dicarbonitrile, 2-methyl-) Related Products
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